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Compound of Interest

Compound Name: Ethyl 2-bromoisobutyrate

Cat. No.: B052115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed summary of the safety and handling information for

Ethyl 2-bromoisobutyrate, based on the Thermo Scientific Safety Data Sheet (SDS). The

information is presented in a structured format to facilitate easy access and comparison for

laboratory and research professionals.

Disclaimer: This document is a summary and interpretation of information found in publicly

available Safety Data Sheets. It is not a substitute for the original SDS provided by the

manufacturer. Always refer to the most current SDS from Thermo Scientific for complete and

up-to-date safety information before handling this chemical.

Core Quantitative Data
The following tables summarize the key quantitative data extracted from the Thermo Scientific

Safety Data Sheet for Ethyl 2-bromoisobutyrate.

Table 1: Chemical Identification
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Identifier Value

Product Name Ethyl 2-bromoisobutyrate

Synonyms Ethyl 2-bromo-2-methylpropionate

CAS Number 600-00-0[1]

Molecular Formula C6H11BrO2[2]

Molecular Weight 195.06 g/mol [3]

Table 2: Physical and Chemical Properties
Property Value

Appearance Clear, colorless to yellow liquid[4]

Odor Aromatic[1][2]

Boiling Point 161 - 163 °C / 321.8 - 325.4 °F @ 11 mmHg[1]

Flash Point 60 °C / 140 °F[1]

Specific Gravity 1.329[3]

Solubility
Insoluble in water; Soluble in alcohol and ether.

[5]

Refractive Index 1.4425-1.4465 @ 20°C[4]

Table 3: Toxicological Information
Endpoint Result Species

Acute Oral Toxicity (LD50) >= 2000 mg/kg Rat[2]

Table 4: Ecological Information
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Parameter Result

Toxicity to fish No data available[6]

Toxicity to daphnia and other aquatic

invertebrates
No data available[6]

Toxicity to algae No data available[6]

Persistence and degradability No data available[6]

Bioaccumulative potential No data available[6]

Mobility in soil No data available[6]

Experimental Protocols
Safety Data Sheets are regulatory documents designed to provide guidance on the safe

handling of a substance. They summarize the results of various studies but do not contain

detailed experimental protocols for toxicological or ecological testing. Therefore, specific

methodologies for the cited data (e.g., the LD50 study) are not available within the SDS. For

detailed experimental designs, researchers should consult original research publications or

toxicological databases.

Signaling Pathways
Information regarding the effect of Ethyl 2-bromoisobutyrate on biological signaling pathways

is outside the scope of a Safety Data Sheet. Such information would be found in specialized

pharmacology or toxicology research literature.

Visualized Workflows and Logical Relationships
The following diagrams illustrate the logical workflows for hazard identification and response as

outlined in the Thermo Scientific SDS.
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Hazard Identification

Signal Word

GHS Pictograms

Flammable liquid and vapor

🔥

Indicates

May cause an allergic skin reaction

❗

Indicates

Causes serious eye damage

 corrosive 

Indicates

May cause genetic defects

 health_hazard 

Indicates

Danger

Click to download full resolution via product page

Caption: Hazard identification workflow for Ethyl 2-bromoisobutyrate.
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Route of Exposure First Aid Action

Medical Attention

Inhalation
Move to fresh air.

If not breathing, give artificial respiration.

Skin Contact Wash off immediately with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.

Ingestion Clean mouth with water and drink plenty of water afterwards.

Get immediate medical advice/attention

if irritation persists

Extinguishing Media

Specific Hazards

Protective Equipment

Suitable:
Water spray, carbon dioxide (CO2),
dry chemical, alcohol-resistant foam

Flammable.
Containers may explode when heated.

Vapors may form explosive mixtures with air.

Unsuitable:
No information available

Wear self-contained breathing apparatus (SCBA).
Wear full protective gear.

Requires

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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